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Compound of Interest

Compound Name: Digitolutein

Cat. No.: B1214074

Disclaimer: The compound "Digitolutein” could not be specifically identified in the available
literature. Based on the similarity of the name, these application notes and protocols have been
developed for Digitoxin, a well-researched cardiac glycoside. Researchers should exercise
caution and adapt these protocols based on their specific experimental needs and institutional
guidelines.

Introduction

Digitoxin is a cardiac glycoside derived from the foxglove plant (Digitalis purpurea). It is known
for its positive inotropic and negative chronotropic effects on the heart.[1][2] Its primary
mechanism of action involves the inhibition of the Na+/K+-ATPase pump in myocardial cells.[1]
[2][3] This document provides detailed protocols for the preparation and administration of
Digitoxin in various animal models for preclinical research.

Mechanism of Action: Na+/K+-ATPase Inhibition

Digitoxin exerts its therapeutic and toxic effects by binding to and inhibiting the Na+/K+-ATPase
pump on the surface of cardiac muscle cells. This inhibition leads to a cascade of events
resulting in increased intracellular calcium concentration, which in turn enhances myocardial
contractility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1214074?utm_src=pdf-body-img
https://www.benchchem.com/product/b1214074?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Digitoxin
https://www.ncbi.nlm.nih.gov/books/NBK556025/
https://cvpharmacology.com/cardiostimulatory/digitalis
https://www.benchchem.com/product/b1214074#how-to-administer-digitolutein-in-animal-models
https://www.benchchem.com/product/b1214074#how-to-administer-digitolutein-in-animal-models
https://www.benchchem.com/product/b1214074#how-to-administer-digitolutein-in-animal-models
https://www.benchchem.com/product/b1214074#how-to-administer-digitolutein-in-animal-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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